4-(2-acetylhydrazino)-N-benzyl-4-oxobutanamide

• IUPAC Name: 4-(2-acetylhydrazinyl)-N-benzyl-4-oxobutanamide
• InChI: InChI=1S/C13H17N3O3/c1-10(17)15-16-13(19)8-7-12(18)14-9-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3,(H,14,18)(H,15,17)(H,16,19)
• InChI Key: CUGMAHHQXVHQTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NNC(=O)CCC(=O)NCC1=CC=CC=C1
• Molecular Formula: C13H17N3O3
• Molecular Weight: 263.29 g/mol

Description

4-(2-acetylhydrazino)-N-benzyl-4-oxobutanamide, commonly known as ABOB, is a synthetic compound that has been widely used in scientific research for its unique properties. This compound is a derivative of hydrazine and is known for its potential applications in the field of medicinal chemistry and drug discovery.

Mechanism of Action

The exact mechanism of action of ABOB is not fully understood. However, it has been suggested that the compound exerts its anti-tumor and anti-inflammatory effects by inhibiting the activity of certain enzymes and proteins involved in these processes. ABOB has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. The compound has also been found to inhibit the activity of matrix metalloproteinases (MMPs), a family of enzymes involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
ABOB has been found to exhibit potent anti-tumor activity in various cancer cell lines. The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. ABOB has also been found to exhibit potent anti-inflammatory activity and has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of ABOB is its potent anti-tumor and anti-inflammatory activity. The compound has been found to exhibit these effects at relatively low concentrations, making it a promising candidate for further development as a therapeutic agent. However, one of the limitations of ABOB is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of ABOB. One potential direction is the further development of the compound as a therapeutic agent for the treatment of cancer and inflammatory diseases. Another potential direction is the study of the mechanism of action of ABOB, which could provide insights into the underlying mechanisms of tumor growth and inflammation. Additionally, the synthesis of analogs of ABOB could lead to the development of compounds with improved potency and selectivity.

Scientific Research Applications

ABOB has been extensively used in scientific research for its potential applications in drug discovery and medicinal chemistry. The compound has been found to exhibit potent anti-tumor activity and has been studied as a potential anti-cancer agent. ABOB has also been found to exhibit potent anti-inflammatory activity and has been studied as a potential treatment for inflammatory diseases.